Cas no 767-16-8 (6-amino-2-methyl-3,4-dihydropyrimidin-4-one)

6-amino-2-methyl-3,4-dihydropyrimidin-4-one structure
767-16-8 structure
Product Name:6-amino-2-methyl-3,4-dihydropyrimidin-4-one
CAS No:767-16-8
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD00150312
CID:569250
PubChem ID:135431330
Update Time:2025-09-24

6-amino-2-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-2-methylpyrimidin-4-ol
    • 4(3H)-Pyrimidinone,6-amino-2-methyl-
    • 4-Amino-6-hydroxy-2-methylpyrimidine
    • 6-amino-2-methyl-1H-pyrimidin-4-one
    • 6-AMINO-2-METHYLPYRIMIDIN-4(3H)-ONE
    • 4-AMino-6-hydroxy-2-MethylpyriMidine Hydrate
    • 6-amino-2-methyl-3,4-dihydropyrimidin-4-one
    • 6-amino-2-methyl-4-pyrimidone
    • AB00983382-01
    • 767-16-8
    • NS00037836
    • 4-Amino-6-oxo-2-methylpyrimidine
    • AB-323/25048060
    • EN300-25628
    • NSC-26362
    • Z217102808
    • 6-amino-2-methyl-4-pyrimidinol
    • MFCD07800553
    • 4-amino-2-methyl-1H-pyrimidin-6-one
    • SCHEMBL94606
    • NSC-171558
    • AKOS028108571
    • FT-0617540
    • AS-11578
    • NSC26362
    • SCHEMBL14216214
    • 6-amino-2-methyl-1,4-dihydropyrimidin-4-one
    • 2-methyl-4-amino6-hydroxypyrimidine
    • A917405
    • 6-Amino-2-methyl-3H-pyrimidin-4-one
    • 6-Amino-2-methyl-4(1H)-pyrimidinone
    • 4(1H)-Pyrimidinone, 6-amino-2-methyl-
    • NSC171558
    • E79397
    • AKOS000267654
    • 2-Methyl-4-amino-6-hydroxypyrimidine
    • DTXSID6061107
    • 2-methyl-4-amino-6-hydroxy-pyrimidine
    • AKOS005528855
    • F3284-7967
    • MVHONLHZERWNRF-UHFFFAOYSA-
    • 4-Pyrimidinol, 6-amino-2-methyl-
    • 4(3H)-Pyrimidinone, 6-amino-2-methyl-
    • UNII-L9V7LC4LHZ
    • NSC 26362
    • EINECS 212-182-0
    • NSC 171558
    • L9V7LC4LHZ
    • ALBB-017023
    • STK667496
    • DB-056116
    • BBL012601
    • A1470
    • STL304881
    • MDL： MFCD00150312
    • Inchi： 1S/C5H7N3O/c1-3-7-4(6)2-5(9)8-3/h2H,1H3,(H3,6,7,8,9)
    • InChI Key： MVHONLHZERWNRF-UHFFFAOYSA-N
    • SMILES： O=C1C=C(N)N=C(C)N1
    • BRN： 118273

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -1.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.44
  • Melting Point: 255-296°C
  • Boiling Point: 228.1°C at 760 mmHg
  • Flash Point: 91.7°C
  • Refractive Index: 1.651
  • PSA: 72.03000
  • LogP: 0.65400
  • Solubility: Not determined

6-amino-2-methyl-3,4-dihydropyrimidin-4-one Security Information

6-amino-2-methyl-3,4-dihydropyrimidin-4-one Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-amino-2-methyl-3,4-dihydropyrimidin-4-one Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151324-5G
6-amino-2-methyl-3,4-dihydropyrimidin-4-one
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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